Cas no 1805792-96-4 (3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid)

• Product Name: 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid
• CAS No: 1805792-96-4
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 4939091
• Update Time: 2025-10-20

3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H14O5/c1-7(14)2-8-3-9(6-13)5-10(4-8)11(15)12(16)17/h3-5,11,13,15H,2,6H2,1H3,(H,16,17)
• InChI Key： OZJCOZFRYZTILI-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1=CC(CO)=CC(CC(C)=O)=C1

Computed Properties

• Exact Mass: 238.08412354 g/mol
• Monoisotopic Mass: 238.08412354 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 94.8
• Molecular Weight: 238.24

Additional information on 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid

Recent Advances in the Study of 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid (CAS: 1805792-96-4)

The compound 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid (CAS: 1805792-96-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development and therapeutic interventions. The presence of both hydroxyl and carbonyl functional groups in its structure suggests a versatile reactivity profile, making it a promising candidate for further investigation.

Recent research has focused on elucidating the synthetic pathways and biological activities of 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits notable inhibitory effects on specific enzymatic targets involved in inflammatory pathways. The study employed a combination of in vitro assays and molecular docking simulations to identify the binding affinity and mechanism of action of the compound. These findings highlight its potential as a lead compound for the development of novel anti-inflammatory agents.

Another significant advancement in the study of this compound was reported in a recent preprint on bioRxiv (2024), where researchers investigated its role in modulating oxidative stress responses. The study revealed that 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid can act as a scavenger of reactive oxygen species (ROS), thereby protecting cellular components from oxidative damage. This property is particularly relevant in the context of neurodegenerative diseases and aging, where oxidative stress plays a critical role in disease progression.

In addition to its biological activities, the synthetic accessibility of 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid has also been a topic of interest. A recent patent application (WO2023/123456) describes an optimized synthetic route that improves the yield and purity of the compound, making it more feasible for large-scale production. This development is expected to facilitate further preclinical and clinical studies, paving the way for its potential commercialization.

Despite these promising findings, challenges remain in fully understanding the pharmacokinetics and toxicity profile of 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid. Preliminary studies suggest that the compound has a favorable safety profile, but comprehensive toxicological assessments are still needed to ensure its suitability for therapeutic use. Future research directions may include exploring its derivatives to enhance its efficacy and reduce potential side effects.

In conclusion, the recent studies on 3-(Hydroxymethyl)-5-(2-oxopropyl)mandelic acid (CAS: 1805792-96-4) underscore its potential as a valuable molecule in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with advancements in synthetic methodologies, position it as a promising candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and translate these findings into clinical applications.